Cas no 22633-95-0 (Aziridine,1,1',1''-phosphinothioylidynetris[2-methyl-, (R)- (9CI))

Aziridine,1,1',1''-phosphinothioylidynetris[2-methyl-, (R)- (9CI) structure
22633-95-0 structure
Product Name:Aziridine,1,1',1''-phosphinothioylidynetris[2-methyl-, (R)- (9CI)
CAS No:22633-95-0
MF:C9H18N3PS
MW:231.298080921173
CID:268049
PubChem ID:66161
Update Time:2025-04-19

Aziridine,1,1',1''-phosphinothioylidynetris[2-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphinesulfide, tris(2-methyl-1-aziridinyl)-, D- (8CI)
    • ENT 50782
    • Aziridine,1',1''-phosphinothioylidynetris[2-methyl-
    • 76-96-0
    • NSC 54055
    • NJU3R7RRRA
    • Phosphine sulfide, (D)-
    • Aziridine, 1,1',1''-phosphinothioylidynetris(2-methyl-
    • Phosphine sulfide, tris(2-methyl-1-aziridinyl)-
    • Metapside
    • NSC76994
    • NSC-76994
    • 1,1',1''-Phosphinothioylidynetris[2-methylaziridine]
    • ENT 161A
    • SCHEMBL434523
    • DTXSID70942862
    • MLFGIRNMAOXTHS-UHFFFAOYSA-N
    • tris(2-methylaziridin-1-yl)-sulfanylidene-lambda5-phosphane
    • Tris(2-methyl-1-aziridinyl)phosphine sulfide
    • Phosphine sulfide, (L)-
    • ENT-50782
    • NSC56843
    • 22633-95-0
    • Methiotepa
    • EINECS 200-995-3
    • NSC-56843
    • 1,1',1''-Phosphorothioyltris(2-methylaziridine)
    • AKOS024406433
    • 20662-50-4
    • ENT-161A
    • NS00041005
    • Aziridine,1',1''-phosphinothioylidynetris(2-methyl)-, (R)-
    • Aziridine,1',1''-phosphinothioylidynetris(2-methyl)-, (S)-
    • AI3-50004
    • Q27284903
    • NSC76993
    • UNII-NJU3R7RRRA
    • NSC54055
    • NSC-76993
    • Maps
    • NSC-54055
    • Aziridine,1,1',1''-phosphinothioylidynetris[2-methyl-, (R)- (9CI)
    • Inchi: 1S/C9H18N3PS/c1-7-4-10(7)13(14,11-5-8(11)2)12-6-9(12)3/h7-9H,4-6H2,1-3H3
    • InChI Key: MLFGIRNMAOXTHS-UHFFFAOYSA-N
    • SMILES: S=P(N1CC1C)(N1CC1C)N1CC1C

Computed Properties

  • Exact Mass: 231.09590576g/mol
  • Monoisotopic Mass: 231.09590576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.1Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent